Cas no 701-77-9 (2-chloro-4,6-diethyl-1,3,5-triazine)

2-chloro-4,6-diethyl-1,3,5-triazine structure
701-77-9 structure
Product Name:2-chloro-4,6-diethyl-1,3,5-triazine
CAS No:701-77-9
MF:C7H10ClN3
MW:171.627399921417
CID:1742001
PubChem ID:12795
Update Time:2025-04-21

2-chloro-4,6-diethyl-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4,6-diethyl-1,3,5-triazine
    • 2-CHLORO-4,6-DIETHYL-S-TRIAZINE
    • SCHEMBL7400206
    • 701-77-9
    • DB-192603
    • Inchi: 1S/C7H10ClN3/c1-3-5-9-6(4-2)11-7(8)10-5/h3-4H2,1-2H3
    • InChI Key: XTLZSQZATHNMBX-UHFFFAOYSA-N
    • SMILES: ClC1=NC(CC)=NC(CC)=N1

Computed Properties

  • Exact Mass: 171.0565
  • Monoisotopic Mass: 171.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.17
  • Boiling Point: 330°C at 760 mmHg
  • Flash Point: 183.5°C
  • Refractive Index: 1.518
  • PSA: 38.67
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.